Cas no 350818-69-8 (rac-Nicotine-d4)

rac-Nicotine-d4 Properties

Names and Identifiers

• Pyridine-2,3,4,6-d4,5-(1-methyl-2-pyrrolidinyl)- (9CI)
• (±)-Nicotine-d4 solution
• Nicotine-d4
• rac-Nicotine-d4
• (±)-Nicotine-(pyridine-d4)
• DL-Nicotine-d4
• (+/-)-Nicotine-2,4,5,6-d4 (pyridine-d4)
• ()-Nicotine-2,4,5,6-d4 (pyridine-d4)
• AKOS030241960
• 350818-69-8
• 2,3,4,6-tetradeuterio-5-(1-methylpyrrolidin-2-yl)pyridine
• J-019856
• D98149
• SCHEMBL13332287
• 3-(1-methylpyrrolidin-2-yl)(?H?)pyridine
• DTXSID20662144
• (+/-)-Nicotine-(pyridine-d4), >=98 atom % D, >=98% (CP)
• A935321
• (+/-)-NICOTINE-D4
• (+/-)-Nicotine-d4 (pyridine-d4)
• 5-(1-Methyl-2-pyrrolidinyl)pyridine-2,3,4,6-d4; rac-Nicotine-D4; racemic Nicotine-D4
• +Expand

• MDL： MFCD00190490
• InChIKey： SNICXCGAKADSCV-MNYIHESISA-N
• Inchi： InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/i2D,4D,6D,8D
• SMILES： [2H]C1=NC([2H])=C(C2CCCN2C)C([2H])=C1[2H]

Computed Properties

• Exact Mass: 166.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.141
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 16.1A^2

Experimental Properties

• LogP: 1.78620
• PSA: 16.13000
• Refractive Index: 1.539
• Boiling Point: 244.4±28.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Color/Form: 100 μg/mL in acetonitrile
• Color/Form: No data avaiable
• Density: 1.045 g/mL at 25 °C(lit.)